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Compound of Interest

Compound Name: M090

Cat. No.: B15536715

Disclaimer: The identifier "M090" does not correspond to a standard chemical name. The
following safety and logistical information is based on the Safety Data Sheet (SDS) for a
chemical product identified as M090-4. Researchers and laboratory personnel must consult the
specific SDS for the product they are using.

This guide provides essential, immediate safety and logistical information, including operational
and disposal plans for handling M090-4. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Health Hazard Information

While M090-4 is not classified as a hazardous substance under normal use, it contains less
than 0.1% Sodium Azide.[1] Awareness of potential health effects from prolonged or significant
exposure is crucial.

Eye Contact: May cause temporary irritation upon direct contact.[1]

Skin Contact: Prolonged exposure can lead to skin dryness or mild irritation.[1]

Inhalation: Not considered an inhalation hazard under typical conditions, though extended
inhalation may be harmful.[1]

Ingestion: Swallowing large amounts may result in discomfort.[1]
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Personal Protective Equipment (PPE)

The selection and use of appropriate PPE are critical to minimizing exposure.

] ] Specifications and
Protection Category Recommended Equipment
Remarks

Should be equipped with side
Eye Protection Safety Glasses shields to protect against

splashes.[1]

The choice of glove material
should be confirmed with the
) ) supplier for suitability, as
Hand Protection Protective Gloves o
liquids may penetrate them.

Frequent changes are advised.

[1]

A standard lab coat is
Skin and Body Laboratory Coat generally sufficient for routine

handling.

Operations should be
Respiratory Not typically necessary conducted in an area with

adequate ventilation.[1]

Operational and Disposal Plans

Adherence to proper handling, storage, and disposal protocols is mandatory for laboratory
safety.

Handling and Storage Procedures

e Handling:
o Avoid direct contact with eyes and prolonged skin exposure.[1]

o Thoroughly wash hands after handling the substance.[1]
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o Uphold good industrial hygiene practices.[1]

o Ensure the work area is well-ventilated.[1]

o Maintain clear access to an emergency water supply and eyewash station.[1]
e Storage:

o Keep the container securely sealed when not in use.[1]

o Store the product away from incompatible materials.[1]

Disposal Plan

o All waste materials and residues must be disposed of in compliance with local, state, and
federal regulations.[1]

e Any unused product should be disposed of following the same procedures as for waste
products.[1]

Visual Guides for Safe Handling

The following diagrams illustrate key workflows and logical relationships for the safe
management of M090-4 in a laboratory setting.
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1. Preparation Phase

Consult M090-4 SDS

Equip Appropriate PPE
(Gloves, Safety Glasses)

Set Up a Well-Ventilated Workspace

2. Handling and Experimental Phase

Transfer M090-4 from Storage

Execute Experimental Protocol

Monitor for Spills or Exposure

3. Cleanup and |Disposal Phase

Decontaminate the Work Area

:

Segregate and Collect Waste

:

Dispose of Waste According to
Institutional Protocols

4. Post-Procedure Phase

Safely Remove and Dispose of

Contaminated PPE

Wash Hands Thoroughly

A4
Return M090-4 to Designated Storage

Click to download full resolution via product page

Caption: Standard Operating Procedure for M090-4 Handling.
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Risk Assessment for M090-4

Potential Exposure Routes

Eye Contact via Splashes Prolonged Skin Contact Inhalation of Aerosols
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Caption: PPE Selection Logic Based on Hazard Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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